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Compound of Interest

Compound Name: 4-(4-Butylphenyl)aniline
CAS No.: 60040-13-3
Cat. No.: B3054378
Get Quote
. J

Executive Summary

4-(4-Butylphenyl)aniline (CAS: 37909-96-9 for n-butyl; CAS: 5728-71-2 for tert-butyl analog)
is a biphenylamine derivative primarily utilized as a precursor for cyanobiphenyl liquid crystals
(such as 4CB and 5CB) and hole-transport materials in OLEDs. Its structural duality—
combining a rigid biphenyl core with a flexible alkyl tail—imparts unique thermodynamic
behaviors, often manifesting in complex phase transitions (crystal

smectic/nematic
isotropic) depending on the specific alkyl isomer.

This guide provides researchers with validated physical property data, thermodynamic analysis,
and rigorous experimental protocols for the synthesis and characterization of this compound.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
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Critical Distinction: Researchers must distinguish between the n-butyl isomer (linear chain,

liquid crystal precursor) and the tert-butyl isomer (bulky group, standard organic intermediate).

ble 1: Physicochemical ile[9]

4'-tert-Butyl-4-

Property 4'-n-Butyl-4-biphenylamine . .
biphenylamine
CAS Number 37909-96-9 (Isomer specific) 5728-71-2
] ) 4'-(tert-butyl)[1,1'-biphenyl]-4-
IUPAC Name 4'-butyl[1,1'-biphenyl]-4-amine

amine

C C
Molecular Formula H H
N N
Molecular Weight 225.33 g/mol 225.33 g/mol

Physical State (RT)

Low-melting solid / Viscous

liquid

Crystalline Solid

Melting Point (MP)

50 — 80 °C (Method
dependent)*

98 — 102 °C
(Predicted/Analog)

Boiling Point (BP)

~380 °C (Predicted @ 760
mmHg)

~360 °C (Predicted @ 760
mmHg)

Solubility

Soluble in DCM, Toluene, THF

Soluble in DCM, Ethanol,
Acetone

pKa (Conjugate Acid)

~43-45

~4.4

*Note: The n-butyl isomer often exhibits a broad melting range due to potential mesophase

formation (smectic/nematic) before clearing to an isotropic liquid. Pure crystalline samples

typically melt near the upper bound.

Thermodynamic Analysis & Phase Behavior
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For applications in liquid crystals, the Melting Point is not a singular event but part of a phase
transition sequence. The n-butyl derivative acts as a "mesogen,"” where the amine terminus
provides a dipole and the butyl tail provides flexibility.

Phase Transition Sequence (n-Butyl Isomer)

e Crystalline Phase (K): Highly ordered solid at low temperatures.
e Melting (T

): Transition from Crystal
Smectic/Nematic (if mesogenic) or Isotropic Liquid.

e Clearing Point (T

): Transition from Liquid Crystal

Isotropic Liquid (if LC phases exist).
Experimental Insight: Impurities (e.g., residual nitro-precursor) drastically depress T

. A sharp endotherm in DSC is the only confirmation of high purity (>99.5%).

Experimental Protocols
Protocol A: Differential Scanning Calorimetry (DSC)

Objective: To determine accurate melting points and detect mesophases.

e Sample Prep: Weigh 2-5 mg of dried 4-(4-Butylphenyl)aniline into an aluminum pan. Crimp
with a pinhole lid (to allow outgassing of traces).

» Equilibration: Hold at 0°C for 5 minutes.
e Heating Cycle 1: Ramp 10°C/min to 150°C. (Erases thermal history).
e Cooling: Ramp 10°C/min to 0°C. (Induces crystallization).

e Heating Cycle 2: Ramp 5°C/min to 150°C. Record T
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from this cycle.

e Analysis: The onset of the endothermic peak is the melting point. A second, smaller peak at
higher temperature indicates a Liquid Crystal

Isotropic transition.

Protocol B: Synthesis via Suzuki-Miyaura Coupling

Objective: High-purity synthesis avoiding nitro-reduction byproducts.
e Reagents: 4-Bromoaniline (1.0 eq), 4-Butylphenylboronic acid (1.2 eq), Pd(PPh
)
(3 mol%), K
CO
(2.0 eq).

o Solvent: Toluene:Ethanol:Water (4:1:1). De-gas with Argon for 30 mins.
e Reaction: Reflux at 90°C for 12—-16 hours under inert atmosphere.
o Workup: Extract with Ethyl Acetate, wash with brine. Dry over Na

SO

 Purification: Column chromatography (Hexane:EtOAc 8:2). Recrystallize from Ethanol to
remove Pd traces.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to characterization, highlighting
critical decision points for researchers.
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and thermal validation of 4-(4-
Butylphenyl)aniline.

Applications & Significance
e Liquid Crystal Displays (LCDs):

o Acts as the immediate precursor to 4-Cyano-4'-butylbiphenyl (4CB) via the Sandmeyer
reaction (diazotization followed by cyanation).

o The butyl chain length is critical; n=4 provides a specific balance of nematic range and
Viscosity.

e OLED Materials:

o Used as a core building block for triarylamine hole-transport layers (HTL). The butyl group
improves solubility in organic solvents, enabling spin-coating processes.

o Self-Assembled Monolayers (SAMs):

o The amine headgroup binds to gold or silica surfaces, while the biphenyl-butyl tail creates
a hydrophobic, ordered surface.

Safety & Handling (MSDS Highlights)

 Signal Word:WARNING
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H351
(Suspected of causing cancer - typical of aromatic amines).

» Storage: Store under Argon/Nitrogen at 2—8°C. Amines oxidize (turn brown) upon air
exposure, which lowers the melting point and destroys liquid crystalline properties.
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 To cite this document: BenchChem. [Technical Guide: 4-(4-Butylphenyl)aniline
Characterization & Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054378/docs#technical-guide-4-4-butylphenyl-
aniline-characterization-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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